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Compound of Interest

Compound Name: 3-Butoxybenzaldehyde

Cat. No.: B1271400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical properties of 3-
Butoxybenzaldehyde, specifically its boiling point and density. As a compound of interest in

organic synthesis and drug discovery, a thorough understanding of its fundamental

physicochemical characteristics is paramount for its effective application and manipulation in a

laboratory setting. This document offers a detailed, experience-driven perspective on not only

the available data but also the practical methodologies for its determination.

Introduction to 3-Butoxybenzaldehyde
3-Butoxybenzaldehyde, with the chemical formula C₁₁H₁₄O₂ and a molecular weight of

178.23 g/mol , is an aromatic aldehyde.[1][2][3] Its structure, featuring a butoxy group at the

meta-position of the benzaldehyde ring, imparts specific solubility and reactivity characteristics

that are of interest in the synthesis of more complex molecules. The aldehyde functional group

serves as a versatile handle for a wide array of chemical transformations, while the butoxy

group modulates the compound's lipophilicity, a critical parameter in drug design and

development.

While 3-Butoxybenzaldehyde is commercially available from various suppliers, a

comprehensive, publicly available dataset of its experimentally determined physical properties

is surprisingly limited.[2][3][4][5] This guide will address this data gap by providing context,

presenting data for a closely related isomer, and detailing the established methodologies for

the precise measurement of these key physical constants.
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Physical Properties of Butoxybenzaldehyde Isomers
Direct experimental values for the boiling point and density of 3-Butoxybenzaldehyde are not

readily found in prominent public chemical databases. However, data for its structural isomer,

4-Butoxybenzaldehyde, is well-documented and can serve as a valuable point of reference. It

is crucial to recognize that while structurally similar, the position of the butoxy group can

influence intermolecular forces and, consequently, the physical properties.

Property 3-Butoxybenzaldehyde 4-Butoxybenzaldehyde

Molecular Formula C₁₁H₁₄O₂[1][2][3] C₁₁H₁₄O₂[6][7][8]

Molecular Weight 178.23 g/mol [1][2][3] 178.23 g/mol [8]

Boiling Point Data not available
285 °C (at atmospheric

pressure)[6][7][8]

Density Data not available 1.031 g/mL at 25 °C[6][7][8]

CAS Number 30609-20-2[1][2][3][4] 5736-88-9[7][8][9]

The provided data for 4-Butoxybenzaldehyde offers a reasonable estimate for the properties of

3-Butoxybenzaldehyde, though experimental verification is strongly recommended for any

application where these parameters are critical.

Experimental Determination of Physical Properties
For instances where precise physical data is necessary, direct experimental measurement is

the most reliable approach. The following section outlines the standard, validated protocols for

determining the boiling point and density of a liquid organic compound such as 3-
Butoxybenzaldehyde.

Methodology for Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The choice of method often depends on the quantity of the

sample available.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1271400?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxybenzaldehyde
https://www.calpaclab.com/3-butoxybenzaldehyde-min-98-1-gram/ala-b353838-1g
https://www.capotchem.com/30609-20-2.html
https://wap.guidechem.com/dictionary/en/5736-88-9.html
https://www.chemsynthesis.com/base/chemical-structure-23340.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238082
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxybenzaldehyde
https://www.calpaclab.com/3-butoxybenzaldehyde-min-98-1-gram/ala-b353838-1g
https://www.capotchem.com/30609-20-2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238082
https://wap.guidechem.com/dictionary/en/5736-88-9.html
https://www.chemsynthesis.com/base/chemical-structure-23340.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238082
https://wap.guidechem.com/dictionary/en/5736-88-9.html
https://www.chemsynthesis.com/base/chemical-structure-23340.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238082
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxybenzaldehyde
https://www.calpaclab.com/3-butoxybenzaldehyde-min-98-1-gram/ala-b353838-1g
https://www.capotchem.com/30609-20-2.html
https://www.keyorganics.net/3-butoxybenzaldehyde-30609-20-2-c11h14o2.html
https://www.chemsynthesis.com/base/chemical-structure-23340.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238082
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5736889&Mask=4
https://www.benchchem.com/product/b1271400?utm_src=pdf-body
https://www.benchchem.com/product/b1271400?utm_src=pdf-body
https://www.benchchem.com/product/b1271400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small-scale distillation apparatus (for quantities > 1 mL) or a Thiele tube (for quantities < 1

mL)

Heating mantle or oil bath

Calibrated thermometer

Boiling chips

Protocol (Small-Scale Distillation):

Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all glass joints

are properly sealed.

Sample Charging: Place the 3-Butoxybenzaldehyde sample and a few boiling chips into the

distillation flask.

Heating: Gradually heat the flask. The use of a magnetic stirrer can also ensure smooth

boiling.

Equilibrium Establishment: Observe the vapor rising through the distillation head. The boiling

point is the temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading on the thermometer as the condensate drips from the thermometer

bulb.

Data Recording: Record the stable temperature reading as the boiling point. It is also crucial

to record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Causality in Protocol: The gradual heating and the use of boiling chips are critical to prevent

bumping and ensure a smooth, controlled boiling process, leading to an accurate equilibrium

temperature measurement.

Methodology for Density Determination
Density, the mass per unit volume, is a fundamental physical property. A pycnometer provides a

highly accurate method for its determination.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Protocol:

Pycnometer Calibration:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with deionized water of a known temperature and density.

Place the filled pycnometer in a constant temperature water bath to reach thermal

equilibrium.

Carefully dry the outside of the pycnometer and record its mass.

Calculate the exact volume of the pycnometer using the known density of water at that

temperature.

Sample Measurement:

Empty and dry the pycnometer.

Fill the pycnometer with 3-Butoxybenzaldehyde.

Bring the sample to the same temperature as the water in the calibration step using the

constant temperature water bath.

Dry the exterior and record the mass of the pycnometer filled with the sample.

Density Calculation:
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Subtract the mass of the empty pycnometer from the mass of the pycnometer filled with

the sample to get the mass of the 3-Butoxybenzaldehyde.

Divide the mass of the sample by the calibrated volume of the pycnometer to determine

the density.

Trustworthiness of the Protocol: This method is self-validating because the calibration step with

a standard (water) of known density at a precise temperature ensures the accuracy of the

volume measurement, which is the most critical variable.

Experimental Workflow Visualization
The logical flow of determining the physical properties of a novel or uncharacterized compound

is depicted below. This process ensures a systematic and accurate characterization.
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Phase 1: Sample Preparation & Purity Assessment

Phase 2: Physical Property Determination

Phase 3: Data Analysis & Reporting

Obtain/Synthesize
3-Butoxybenzaldehyde

Purify Sample
(e.g., Distillation, Chromatography)

Assess Purity
(e.g., GC, NMR)

Boiling Point Measurement
(Distillation/Thiele Tube)

Density Measurement
(Pycnometry)

Refractive Index Measurement
(Refractometer)

Record Experimental Conditions
(Temperature, Pressure)

Calculate Final Values
& Uncertainty

Document in Laboratory Notebook
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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